Cas no 2228513-68-4 (4-{1-4-(methoxymethyl)phenylethyl}piperidine)

• Product Name: 4-{1-4-(methoxymethyl)phenylethyl}piperidine
• CAS No: 2228513-68-4
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6395375
• PubChem ID: 165624876
• Update Time: 2025-05-21

4-{1-4-(methoxymethyl)phenylethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1-4-(methoxymethyl)phenylethyl}piperidine
• 2228513-68-4
• EN300-1772171
• 4-{1-[4-(methoxymethyl)phenyl]ethyl}piperidine

• Inchi： 1S/C15H23NO/c1-12(15-7-9-16-10-8-15)14-5-3-13(4-6-14)11-17-2/h3-6,12,15-16H,7-11H2,1-2H3
• InChI Key： HWPJRHYGXJQEEK-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-{1-4-(methoxymethyl)phenylethyl}piperidine

Comprehensive Guide to 4-{1-4-(methoxymethyl)phenylethyl}piperidine (CAS No. 2228513-68-4): Properties, Applications, and Market Insights

4-{1-4-(methoxymethyl)phenylethyl}piperidine (CAS No. 2228513-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, which includes a methoxymethylphenyl group attached to a piperidine ring. The compound's distinct properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The chemical formula of 4-{1-4-(methoxymethyl)phenylethyl}piperidine reflects its complex yet versatile nature. Researchers have explored its potential in modulating specific biological pathways, making it a compound of interest in medicinal chemistry. Its CAS number 2228513-68-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

One of the key features of 4-{1-4-(methoxymethyl)phenylethyl}piperidine is its solubility profile, which varies depending on the solvent system used. This property is crucial for its application in pharmaceutical formulations, where solubility often dictates bioavailability. Recent studies have highlighted its potential as a building block for novel therapeutics targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In the context of organic synthesis, 4-{1-4-(methoxymethyl)phenylethyl}piperidine serves as a versatile intermediate. Its piperidine moiety is particularly valuable for constructing nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. The compound's stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes.

The global market for piperidine derivatives like 4-{1-4-(methoxymethyl)phenylethyl}piperidine has seen steady growth, driven by increasing demand from the pharmaceutical sector. As drug discovery efforts focus more on targeted therapies, the need for specialized intermediates such as this compound continues to rise. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar fine chemicals over the next decade.

From a regulatory perspective, 4-{1-4-(methoxymethyl)phenylethyl}piperidine (CAS 2228513-68-4) is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers should always consult the latest safety data sheets (SDS) and comply with local regulations regarding chemical handling and disposal.

Recent advancements in synthetic methodology have improved the accessibility of 4-{1-4-(methoxymethyl)phenylethyl}piperidine, with several manufacturers now offering it at research-grade purity. The development of more efficient catalytic processes has reduced production costs while maintaining high yields, making the compound more accessible to academic and industrial researchers alike.

In analytical chemistry, 4-{1-4-(methoxymethyl)phenylethyl}piperidine can be characterized using standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods provide valuable information about the compound's purity and structural integrity, which are critical parameters for research applications.

The future outlook for 4-{1-4-(methoxymethyl)phenylethyl}piperidine appears promising, particularly in light of emerging therapeutic areas such as neurodegenerative disease research and metabolic disorder treatments. Its structural features make it a potential candidate for further derivatization, opening new possibilities in drug design and development.

For researchers working with 4-{1-4-(methoxymethyl)phenylethyl}piperidine, proper storage conditions are essential to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. Many suppliers recommend storing it under inert atmosphere for long-term preservation of quality.

The scientific community continues to explore novel applications for 4-{1-4-(methoxymethyl)phenylethyl}piperidine, with recent publications highlighting its potential in material science applications beyond pharmaceuticals. Its unique combination of aromatic and aliphatic characteristics makes it interesting for designing specialized polymers and functional materials.

Quality control measures for 4-{1-4-(methoxymethyl)phenylethyl}piperidine (CAS 2228513-68-4) typically include rigorous testing for impurities and verification of structural identity. Reputable suppliers provide comprehensive analytical certificates with each batch, ensuring researchers can trust the material's specifications for their experiments.

As the field of medicinal chemistry evolves, compounds like 4-{1-4-(methoxymethyl)phenylethyl}piperidine will likely play increasingly important roles in drug discovery pipelines. Their ability to serve as versatile scaffolds for molecular modification makes them invaluable tools for addressing complex biological targets and unmet medical needs.